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Compound of Interest

Compound Name: Mozavaptan Hydrochloride

Cat. No.: B152735

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling potent pharmaceutical compounds like Mozavaptan
Hydrochloride. This document provides essential, immediate safety and logistical information,
including detailed operational and disposal plans, to foster a secure research environment.

Mozavaptan Hydrochloride: Key Safety Data

Mozavaptan Hydrochloride is classified as harmful if swallowed and may cause long-lasting
harmful effects to aquatic life.[1][2] It is a benzazepine derivative and a potent, selective,
competitive, and orally active vasopressin V2 receptor antagonist.[3][4] The following table
summarizes key quantitative data for this compound.
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Property Value Reference
CAS Number 138470-70-9 [1][2]
Molecular Formula C27H30CIN30O2 [1]
Molecular Weight 464.00 g/mol [1][5]
Soluble in Ethanol (~25
mg/ml), DMSO (~30 mg/ml),
Solubility and DMF (~30 mg/ml). [6]
Sparingly soluble in aqueous
buffers.[6]

Store at -20°C for long-term
stability (=4 years).[6] Stock
solutions can be stored at
Storage [31[6]
-80°C for 6 months or -20°C
for 1 month in sealed

containers.[3]

H302: Harmful if swallowed.
H413: May cause long lasting

Hazard Statements o [1]
harmful effects to aquatic life.

[1]

P264: Wash hands thoroughly
after handling. P270: Do not
) eat, drink or smoke when using
Precautionary Statements ] ) [11[2]
this product. P273: Avoid

release to the environment.[1]

[2]

Procedural Guidance for Safe Handling

Adherence to the following step-by-step procedures is critical to minimize exposure and ensure
a safe working environment.

1. Engineering Controls and Preparation:
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» Ventilation: Always handle Mozavaptan Hydrochloride in a well-ventilated area.[1] Use of a
chemical fume hood is recommended to avoid inhalation of dust or aerosols.[1]

» Restricted Access: Preparation of hazardous drugs should occur in a restricted area with
clear signage to prevent unauthorized entry.[7]

» Prohibited Activities: Do not eat, drink, smoke, or apply cosmetics in areas where
Mozavaptan Hydrochloride is handled.[2][5][7]

2. Personal Protective Equipment (PPE):

A comprehensive PPE strategy is the final barrier against exposure. The following PPE is
mandatory when handling Mozavaptan Hydrochloride:

o Gloves: Wear two pairs of powder-free chemotherapy gloves.[7][8][9] The inner glove should
be tucked under the gown cuff, and the outer glove should extend over the cuff.[7] Change
gloves every 30-60 minutes or immediately if contaminated, torn, or punctured.[8][9]

e Gown: A disposable, low-permeability gown with a solid front, long sleeves, and tight-fitting
cuffs is required.[7][9]

o Eye and Face Protection: Use tight-sealing safety goggles.[5] A face shield offers additional
protection against splashes and should be considered.[8]

» Respiratory Protection: For operations that may generate dust or aerosols, a NIOSH/MSHA-
approved respirator should be worn.[5] Surgical masks do not provide adequate protection.

[8]
3. Handling and Experimental Protocols:

» Avoid Contact: Take all necessary precautions to avoid direct contact with skin, eyes, and
clothing.[5][6]

» Solution Preparation: Mozavaptan Hydrochloride is a crystalline solid.[6] To prepare a
stock solution, dissolve the compound in an appropriate organic solvent like DMSO, ethanol,
or DMF.[6] For aqueous solutions, first dissolve in ethanol and then dilute with the aqueous
buffer.[6] It is recommended not to store aqueous solutions for more than one day.[6]
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» Weighing: If weighing the solid form, do so in a ventilated enclosure (powder hood) to
contain any dust.

4. First Aid Measures:

In the event of exposure, immediate action is crucial.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open.[1][5] Remove contact lenses if present and easy to do. Seek
prompt medical attention.[1]

Skin Contact: Remove contaminated clothing and wash the affected skin area thoroughly
with large amounts of water.[1]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory support.

[1]

Ingestion: If swallowed, rinse the mouth with water.[1][2] Do NOT induce vomiting. Call a
poison center or physician for treatment advice.[2]

5. Spill Management:

Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Containment: Prevent further leakage or spillage. Keep the material away from drains and
water courses.[1]

Cleanup: For liquid spills, absorb with an inert, non-combustible material such as diatomite
or universal binders.[1] For solid spills, carefully scoop the material into a suitable container
for disposal. Decontaminate the spill area and equipment by scrubbing with alcohol.[1]

6. Disposal Plan:

Proper disposal is essential to prevent environmental contamination.
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o Waste Containers: Dispose of all waste, including contaminated PPE and cleaning materials,
in a designated, sealed, and properly labeled hazardous waste container.[1]

o Disposal Method: Follow all local, state, and federal regulations for the disposal of hazardous
chemical waste.[1][5] Do not dispose of Mozavaptan Hydrochloride down the drain or in
the regular trash.[10][11]

e Unused Product: Unused Mozavaptan Hydrochloride should be disposed of as hazardous
waste. Community drug take-back programs are the best option for disposal if available.[12]
If not available, the product should be mixed with an undesirable substance like coffee
grounds or cat litter, placed in a sealed container, and then disposed of in the household
trash, after scratching out all personal information on the label.[12][13]

Workflow for Handling Mozavaptan Hydrochloride

The following diagram illustrates the logical workflow for the safe handling of Mozavaptan
Hydrochloride from receipt to disposal.
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Caption: Safe handling workflow for Mozavaptan Hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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